2-Chlorothieno[3,2-b]thiophene

• Molecular Formula: C6H3ClS2
• Molecular Weight: 174.7 g/mol
• IUPAC Name: 5-chlorothieno[3,2-b]thiophene
• InChI: InChI=1S/C6H3ClS2/c7-6-3-5-4(9-6)1-2-8-5/h1-3H
• InChI Key: JHJAVTDTHYISNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1SC(=C2)Cl

Description

2-Chlorothieno[3,2-b]thiophene is a useful research compound. Its molecular formula is C6H3ClS2 and its molecular weight is 174.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of thieno[3,2-b]thiophene (see Fuller, L.; Iddon, B.; Smith, K. A. J. Chem. Soc. Perkin Trans 1 1997, 3465-3470) (1.27 g) in tetrahydrofuran (30 ml) was cooled to −78° C. under argon atmosphere, and thereto was added dropwise n-butyl lithium (1.59 M hexane solution, 5.70 ml). The mixture was stirred at 0° C. for 30 minutes, and cooled again to −78° C. Added thereto was a solution of hexachloroethane (2.14 g) in tetrahydrofuran (5 ml). The mixture was stirred at the same temperature for one hour, and warmed to 0° C. Added thereto was a saturated aqueous ammonium chloride solution, and the mixture was extracted with ethyl acetate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane) to give 2-Chlorothieno[3,2-b]thiophene (1.19 g) as a solid.

Synthesis routes and methods II

Procedure details